21S-Argatroban
21S-Argatroban
Brand Name:
Vulcanchem
CAS No.:
121785-72-6
VCID:
VC0130671
InChI:
InChI=1S/C23H36N6O5S/c1-14-8-10-29(18(12-14)22(31)32)21(30)17(6-4-9-26-23(24)25)28-35(33,34)19-7-3-5-16-11-15(2)13-27-20(16)19/h3,5,7,14-15,17-18,27-28H,4,6,8-13H2,1-2H3,(H,31,32)(H4,24,25,26)/t14-,15+,17+,18-/m1/s1
SMILES:
CC1CCN(C(C1)C(=O)O)C(=O)C(CCCN=C(N)N)NS(=O)(=O)C2=CC=CC3=C2NCC(C3)C
Molecular Formula:
C₂₃H₃₆N₆O₅S
Molecular Weight:
508.6 g/mol
21S-Argatroban
CAS No.: 121785-72-6
Reference Standards
VCID: VC0130671
Molecular Formula: C₂₃H₃₆N₆O₅S
Molecular Weight: 508.6 g/mol
| CAS No. | 121785-72-6 |
|---|---|
| Product Name | 21S-Argatroban |
| Molecular Formula | C₂₃H₃₆N₆O₅S |
| Molecular Weight | 508.6 g/mol |
| IUPAC Name | (2R,4R)-1-[(2S)-5-(diaminomethylideneamino)-2-[[(3S)-3-methyl-1,2,3,4-tetrahydroquinolin-8-yl]sulfonylamino]pentanoyl]-4-methylpiperidine-2-carboxylic acid |
| Standard InChI | InChI=1S/C23H36N6O5S/c1-14-8-10-29(18(12-14)22(31)32)21(30)17(6-4-9-26-23(24)25)28-35(33,34)19-7-3-5-16-11-15(2)13-27-20(16)19/h3,5,7,14-15,17-18,27-28H,4,6,8-13H2,1-2H3,(H,31,32)(H4,24,25,26)/t14-,15+,17+,18-/m1/s1 |
| Standard InChIKey | KXNPVXPOPUZYGB-MXSMSXNCSA-N |
| Isomeric SMILES | C[C@@H]1CCN([C@H](C1)C(=O)O)C(=O)[C@H](CCCN=C(N)N)NS(=O)(=O)C2=CC=CC3=C2NC[C@H](C3)C |
| SMILES | CC1CCN(C(C1)C(=O)O)C(=O)C(CCCN=C(N)N)NS(=O)(=O)C2=CC=CC3=C2NCC(C3)C |
| Canonical SMILES | CC1CCN(C(C1)C(=O)O)C(=O)C(CCCN=C(N)N)NS(=O)(=O)C2=CC=CC3=C2NCC(C3)C |
| Synonyms | (2R,4R)-1-[(2S)-5-[(Aminoiminomethyl)amino]-1-oxo-2-[[[(3S)-1,2,3,4-tetrahydro-3-methyl-8-quinolinyl]sulfonyl]amino]pentyl]-4-methyl-2-piperidinecarboxylic Acid; |
| PubChem Compound | 445156 |
| Last Modified | Nov 11 2021 |
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